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Compound of Interest

Compound Name: Cesium iodate

Cat. No.: B079846

A Note on Cesium lodate vs. Cesium lodide: Initial searches for "cesium iodate" in the
context of infrared (IR) spectroscopy applications yielded minimal results. The scientific and
technical literature does not support the use of cesium iodate as a common optical material in
IR spectroscopy. Its primary interaction with infrared radiation is in the context of its own
spectral characterization.

Conversely, cesium iodide (Csl) is a widely utilized and crucial material in the field of infrared
spectroscopy. Given the similarity in names, it is highly probable that the intended subject of
inquiry was cesium iodide. Therefore, these application notes will focus on the use of cesium
iodide in infrared spectroscopy.

Introduction to Cesium lodide for Infrared
Spectroscopy

Cesium iodide (Csl) is an inorganic crystalline salt that has carved out a significant niche in
infrared spectroscopy due to its exceptionally broad transmission range.[1][2][3] It is particularly
valuable for applications in the far-infrared (FIR) region, extending the operational range of
spectrometers beyond what is possible with more common materials like potassium bromide
(KBr).[4][5][6] Its optical transparency spans from the ultraviolet (UV) at 250 nm to the far-
infrared at 55 pm, making it one of the most versatile IR optical materials available.[2][7]

Key Applications:
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 Infrared Windows and Lenses: Used as transmission windows in sample cells and other
optical components where a wide spectral range is necessary.[1][7][8]

o Beamsplitters in FTIR Spectrometers: Csl's broad transmission range makes it an ideal
material for beamsplitters in Fourier Transform Infrared (FTIR) spectrometers, enabling
measurements into the far-IR.[5][6][9][10][11]

o Pelletizing Material for Solid Samples: Similar to KBr, Csl can be used as a matrix material to
create pellets for the transmission analysis of solid samples. Its extended range is
advantageous for studying low-frequency vibrations.[4][12][13]

Properties of Cesium lodide

Understanding the physical and optical properties of cesium iodide is critical for its proper
handling and application in experimental setups.

Optical Properties
Property Value Notes

Offers an exceptionally wide

Transmission Range 0.25 pm to 55 pm window from UV to Far-IR.[2]

[7]

Refractive Index ~1.74 at 10 pm Varies with wavelength.[1]

_ Anti-reflection coatings can be
Reflection Loss 13.6% at 10 um (two surfaces) ) N ]
applied to mitigate this.

Physical and Mechanical Properties
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Property Value Notes

Chemical Formula Csl

Crystal Structure Cubic

Density 4.51 g/cm3 [1]

Hardness (Knoop) 20 kg/mm 2 Very soft and susceptible to

scratching.[1]

Solubility in Water

High (Hygroscopic)

Must be protected from
moisture to prevent
degradation.[1][2][7][11]

Melting Point

621 °C

Thermal Shock Resistance

Good

Can withstand rapid

temperature changes.[6][8]

Experimental Protocols
Handling and Care of Cesium lodide Optics

Due to its hygroscopic and soft nature, special care must be taken when handling Csl windows,
lenses, and beamsplitters.[1][2][7][11]

Protocol for Handling and Storage:

o Wear Gloves: Always wear powder-free latex or nitrile gloves when handling Csl optics to

prevent moisture and oils from your hands from damaging the surface.

» Dry Environment: Handle and store Csl components in a low-humidity environment, such as

a desiccator or a glove box purged with dry nitrogen.

» Avoid Water and Solvents: Do not expose Csl to water or polar solvents in which it is soluble.

¢ Cleaning Procedure:

o Use a gentle blower with filtered, dry nitrogen to remove loose dust.
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o If further cleaning is required, lightly wipe the surface with a soft, lint-free optical tissue
dampened with a non-polar solvent like spectroscopic grade acetone or isopropyl alcohol.

o Perform cleaning in a single, gentle swiping motion to avoid scratching the soft surface.

» Polishing: Polishing Csl is extremely difficult due to its softness and should only be
performed by experienced personnel with appropriate equipment.[6][8][14]

Protocol for Preparing a Solid Sample with a Csl Pellet

This method is used for acquiring transmission IR spectra of solid samples. Using Csl instead
of KBr extends the spectral range to the far-infrared.[4][13]

Materials:

Spectroscopic grade Cesium lodide (Csl) powder (dried)

Solid sample (finely ground)

Agate mortar and pestle

Pellet press with die

Infrared spectrometer
Procedure:

e Grind the Sample: Weigh out approximately 1-2 mg of the solid sample and place it in a
clean, dry agate mortar. Grind the sample to a fine powder with a particle size of less than 2
microns to minimize light scattering.

e Mix with Csl: Add approximately 100-200 mg of dry, spectroscopic grade Csl powder to the
mortar. Gently mix the sample and Csl with the pestle until a homogenous mixture is
obtained.

o Press the Pellet: Transfer the mixture to the collar of a pellet die. Place the plunger in the die
and apply pressure using a hydraulic press (typically 8-10 tons). It is crucial to evacuate the
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die before pressing to remove trapped air and moisture, which results in a clearer, more
stable pellet.[15]

e Mount and Analyze: Carefully remove the resulting transparent or translucent pellet from the
die and place it in the sample holder of the FTIR spectrometer.

e Acquire Spectrum: Collect a background spectrum using a pure Csl pellet or an empty beam
path. Then, collect the sample spectrum. The instrument's software will ratio these to
produce the final absorbance or transmittance spectrum.

Protocol for Using a Csl Window for Liquid Samples

Csl windows can be used in demountable cells for analyzing non-aqueous liquid samples.

Materials:

Demountable liquid cell with Csl windows

Liquid sample (non-aqueous)

Pipette or syringe

FTIR spectrometer

Procedure:

Cell Assembly: Place one Csl window in the body of the demountable cell.

o Sample Application: Using a pipette or syringe, apply a small drop of the liquid sample onto
the center of the window.

o Complete Assembly: Place the second Csl window on top of the first, sandwiching the liquid
sample. Secure the cell assembly in its holder. The path length can be adjusted by using
spacers of varying thickness between the windows.

e Acquire Spectrum: Place the assembled cell in the sample holder of the FTIR spectrometer.
Collect a background spectrum (of the empty cell or solvent) and then the sample spectrum.
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Visualizations

Experimental Workflow for Solid Sample Analysis using
Csl Pellet
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Workflow for Solid Sample Analysis with Csl Pellet

Sample Preparation

1. Grind Solid Sample
(1-2 mg)

;

2. Mix with Dry Csl Powder
(100-200 mg)

;

3. Load Mixture into Pellet Die

i

4, Evacuate and Press
(8-10 tons)

Transfer Pellet

FTIR Analysis

5. Mount Pellet in Spectrometer

P

6. Run Background Spectrum
(Pure Csl Pellet)

N 7

8. Process Data
(Ratio Sample/Background)

7. Run Sample Spectrum

final_spectrum

Click to download full resolution via product page

Caption: Workflow for preparing and analyzing a solid sample using the Csl pellet method.
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Logical Relationship of Components in an FTIR

Spectrometer
Key Components of an FTIR Spectrometer
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Caption: Logical arrangement of key optical and electronic components in an FTIR

spectrometer.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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